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Compound of Interest

Compound Name: Yellamycin B
CAS No.: 119445-99-7
Cat. No.: B1684260
Get Quote
. J

Executive Summary

Yellamycin B (CAS: 119445-99-7) is a secondary metabolite belonging to the anthracycline
class of antibiotics, isolated primarily from Streptomyces violaceus.[1] Characterized by a
tetracene-5,12-dione aglycone core coupled with amino-sugar moieties, it exhibits distinct
physicochemical behaviors governed by its glycosidic linkages and quinone chromophores.[1]

This guide provides a rigorous technical analysis of Yellamycin B, focusing on its structural
integrity, isolation methodologies, and stability under environmental stress. It is designed to
serve drug development professionals requiring precise handling protocols to prevent
degradation during formulation and bioassay.

Chemical Identity & Structural Architecture[1][2]

Yellamycin B is an anthracycline glycoside. Its pharmacological potential is linked to the
intercalation capability of its planar aglycone and the interaction of its sugar residues with the
DNA minor groove.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1684260#bc-rfq
https://www.benchchem.com/product/b1684260/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-and-stability-profile-of-yellamycin-b
https://pubchem.ncbi.nlm.nih.gov/compound/Yellamycin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Yellamycin-B
https://www.benchchem.com/product/b1684260/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-and-stability-profile-of-yellamycin-b
https://www.benchchem.com/product/b1684260/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-and-stability-profile-of-yellamycin-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Components[1][2]

o Aglycone Core: A tetracyclic system (tetracene-5,12-dione) responsible for the compound's
chromogenic properties and redox cycling capability.[1]

e Glycosidic Moiety: Contains specific amino sugars (analogous to rhodosamine or
daunosamine), conferring basicity and solubility in polar organic solvents.[1]

e Functional Groups:
o Quinone/Hydroquinone system: Susceptible to redox reactions.
o Glycosidic bonds: Acid-labile linkages prone to hydrolytic cleavage.[1]

o Phenolic Hydroxyls: Weakly acidic protons contributing to pH-dependent solubility and
color changes.

Physicochemical Properties[1][3][4][5][6]

The following data summarizes the core physical constants required for analytical method
development and formulation.

Table 1: Physicochemical Constants of Yellamycin B
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Property Value | Description Notes
Molecular Formula CseH4sN2011
_ Monoisotopic Mass: 684.3258
Molecular Weight 684.8 g/mol
Da
Yellow to Orange crystalline Color is pH-dependent
Appearance

powder

(bathochromic shift in alkali).[1]

Solubility (Water)

Practically Insoluble (< 0.1

mg/mL)

Hydrophobic aglycone
dominates aqueous behavior.

[1]

Solubility (Organic)

Soluble in DMSO, Methanal,

Chloroform

High solubility in acidified

alcohols.[1]

pKa (Calculated)

Basic (Sugar amine): ~7.8 -
8.2Acidic (Phenol): ~10.5 -
11.0

Protonation of the amine

increases aqueous solubility.[1]

LogP (Estimated)

25-35

Lipophilic nature facilitates

membrane permeability.[1]

UV/Vis Maxima

~230 nm, ~255 nm, ~430-450

nm

Characteristic anthracycline
absorption; visible peak shifts
with pH.[1]

Isolation & Purification Workflow

The isolation of Yellamycin B from Streptomyces violaceus requires a protocol that minimizes

thermal and photolytic degradation. The following workflow utilizes a biphasic extraction

strategy followed by size-exclusion and adsorption chromatography.

Experimental Protocol

o Fermentation: Cultivate Streptomyces violaceus in starch-casein or soybean meal medium
for 5—7 days at 28°C.

e Lysis & Extraction:
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o Separate mycelium from broth via centrifugation (5000 rpm, 15 min).
o Broth: Extract twice with Ethyl Acetate (EtOAc) at pH 7.0.

o Mycelium: Extract with Acetone/Methanol (1:1), evaporate solvent, and partition residue
between Water and EtOAc.

Crude Concentration: Combine organic layers, dry over anhydrous Na=SOas, and concentrate
in vacuo at < 40°C.

Purification (Step 1 - Silica): Flash chromatography on Silica Gel 60.[1] Elute with a gradient
of Chloroform:Methanol (95:5 — 80:20).[1] Collect yellow-pigmented fractions.[1]

Purification (Step 2 - Sephadex): Pass active fractions through a Sephadex LH-20 column
(Mobile phase: Methanol) to remove polymeric impurities.[1]

Final Polish (HPLC): Preparative RP-HPLC (C18 column) using an Acetonitrile/Water
gradient (with 0.1% Formic Acid).

Workflow Visualization
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Figure 1: Optimized isolation workflow for Yellamycin B from Streptomyces fermentation broth.
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Stability Profile & Degradation Pathways

Yellamycin B, like other anthracyclines, exhibits specific vulnerabilities. Understanding these is
critical for storage and assay validity.

pH Sensitivity (Hydrolysis)[1]
e Mechanism: The glycosidic bond connecting the sugar to the aglycone is an acetal linkage.

» Acidic Conditions (pH < 4): Rapid hydrolysis occurs, cleaving the sugar and precipitating the
insoluble aglycone (often red/brown).

» Alkaline Conditions (pH > 8): The phenolic groups deprotonate, leading to quinone ring
instability and potential oxidative degradation (color shift to violet/blue).[1]

e Recommendation: Maintain buffers at pH 6.0 — 7.0.

Photostability (Photolysis)[1]

e Mechanism: The conjugated quinone system absorbs UV/Visible light, generating singlet
oxygen or free radicals that can lead to self-oxidation or polymerization.

o Observation: Solutions exposed to ambient light may fade or form precipitates within 24
hours.

o Recommendation: All handling must occur under amber light or in amber glassware.

Thermal Stability

e Solid State: Stable for >1 year at -20°C if protected from moisture.[1]
o Solution: Significant degradation observed after 48 hours at 37°C.

o Recommendation: Store stock solutions (DMSO) at -20°C or -80°C. Avoid repeated freeze-
thaw cycles.[1]

Analytical Characterization (Self-Validation)
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To confirm the identity of isolated Yellamycin B, the following spectral signals must be
observed.

Mass Spectrometry (ESI-MS)[1]

« lonization Mode: Positive (+ve)[1]
e Target lon: [M+H]* = 685.3 m/z[1]

e Fragment lons: Look for sequential loss of sugar moieties (e.g., loss of 129 Da or 158 Da
depending on specific sugar structure).

Nuclear Magnetic Resonance (*H-NMR, 500 MHz, CDCIs)

e Aromatic Region (o 7.0 - 8.0 ppm): Singlets or doublets corresponding to the tetracene core
protons.[1]

e Anomeric Protons (6 5.2 - 5.6 ppm): Doublets (
Hz) indicating the
-glycosidic linkage.[1]
¢ N-Methyl Groups (6 2.2 - 2.5 ppm): Sharp singlets corresponding to the dimethylamino (
) group on the sugar.[1]
o C-Methyl Groups (8 1.2 - 1.4 ppm): Doublets corresponding to the methyl group of the sugar

ring (C6 position).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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